Cas no 2164925-96-4 (tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate)
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate
- EN300-7150837
- 2164925-96-4
-
- Inchi: 1S/C18H25N3O3/c1-18(2,3)24-17(23)21(11-14-8-6-5-7-9-14)13-16(22)15-10-19-20(4)12-15/h5-10,12,16,22H,11,13H2,1-4H3
- InChI Key: NIOHVPXOJYTKNJ-UHFFFAOYSA-N
- SMILES: O(C(N(CC1C=CC=CC=1)CC(C1C=NN(C)C=1)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 331.18959167g/mol
- Monoisotopic Mass: 331.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.6Ų
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7150837-0.05g |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate |
2164925-96-4 | 95.0% | 0.05g |
$948.0 | 2025-03-12 | |
| Enamine | EN300-7150837-0.1g |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate |
2164925-96-4 | 95.0% | 0.1g |
$993.0 | 2025-03-12 | |
| Enamine | EN300-7150837-0.25g |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate |
2164925-96-4 | 95.0% | 0.25g |
$1038.0 | 2025-03-12 | |
| Enamine | EN300-7150837-0.5g |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate |
2164925-96-4 | 95.0% | 0.5g |
$1084.0 | 2025-03-12 | |
| Enamine | EN300-7150837-1.0g |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate |
2164925-96-4 | 95.0% | 1.0g |
$1129.0 | 2025-03-12 | |
| Enamine | EN300-7150837-2.5g |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate |
2164925-96-4 | 95.0% | 2.5g |
$2211.0 | 2025-03-12 | |
| Enamine | EN300-7150837-5.0g |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate |
2164925-96-4 | 95.0% | 5.0g |
$3273.0 | 2025-03-12 | |
| Enamine | EN300-7150837-10.0g |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate |
2164925-96-4 | 95.0% | 10.0g |
$4852.0 | 2025-03-12 |
tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate
Introduction to Tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate (CAS No. 2164925-96-4)
Tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate, a compound with the CAS number 2164925-96-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation and utilization in various biochemical and pharmacological studies.
The molecular structure of tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate is characterized by a carbamate moiety linked to a benzyl group and an ethyl chain that terminates with a hydroxyl group. This ethyl chain is further substituted with a 1-methyl-1H-pyrazol-4-yl group, which introduces additional complexity and potential for interaction with biological targets. The presence of these functional groups suggests that this compound may exhibit a range of biological activities, making it an attractive subject for research in the pharmaceutical industry.
In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy in various therapeutic applications. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including drugs that target specific enzymes or receptors. The tert-butyl group in this compound provides stability to the molecule while also enhancing its solubility in organic solvents, which is crucial for formulation and administration purposes.
The benzyl group serves as a protecting group for the carbamate functionality, allowing for selective reactions at other sites within the molecule. This feature is particularly useful in multi-step synthetic routes where precise control over reaction outcomes is essential. Additionally, the hydroxyl group at the end of the ethyl chain can participate in hydrogen bonding interactions, which may be important for binding to biological targets and influencing the compound's pharmacological properties.
The 1-methyl-1H-pyrazol-4-yl group is a key feature of this compound, as it introduces a heterocyclic moiety that has been shown to enhance binding affinity and selectivity in various drug candidates. Pyrazole derivatives are well-documented for their biological activity, including anti-inflammatory, antiviral, and anticancer properties. The presence of this group in tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate suggests that it may exhibit similar activities, making it a valuable candidate for further exploration.
Recent studies have demonstrated the potential of pyrazole-based compounds as scaffolds for drug discovery. These studies have highlighted the ability of pyrazole derivatives to modulate enzyme activity and receptor binding, leading to promising results in preclinical trials. The incorporation of such functional groups into pharmaceutical candidates has shown to improve their pharmacokinetic properties, including bioavailability and metabolic stability. This makes tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate an intriguing compound for further development.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These methods allow for precise control over bond formation and functional group manipulation, which is crucial for producing complex molecules like this one.
In addition to its potential therapeutic applications, tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate may also serve as a valuable tool in biochemical research. Its unique structure provides researchers with a platform for studying enzyme mechanisms and interactions with biological targets. By modifying different parts of the molecule, scientists can gain insights into how structural changes affect biological activity, which can inform the design of future drug candidates.
The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate represent significant progress in this endeavor. Their complex structures and diverse functional groups make them attractive candidates for further investigation across various therapeutic areas. As research advances, it is expected that more compounds like this will emerge as viable candidates for clinical development.
The use of computational methods and high-throughput screening technologies has accelerated the discovery process significantly. These tools allow researchers to rapidly evaluate large libraries of compounds for potential biological activity. By integrating these methods with traditional synthetic approaches, scientists can identify promising candidates more efficiently than ever before. This synergy between computational chemistry and experimental synthesis is crucial for advancing drug discovery efforts.
In conclusion, tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-ylyl)ethyl]carbamate (CAS No. 2164925-96-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further investigation across various therapeutic areas. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new drugs.
2164925-96-4 (tert-butyl N-benzyl-N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)